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Introduction: Unlocking the Potential of a Versatile Alkyl Halide
In the landscape of organic synthesis and drug development, the strategic functionalization of aliphatic chains is paramount for tuning molecular prop

hydrophobic chain, serves as a valuable building block for introducing branched, long-chain alkyl motifs.[1][2][3] Its bromomethyl group is a reactive h

heteroatom bond formation.[1]

Transition-metal catalysis offers a powerful toolkit to achieve these transformations. However, the use of unactivated alkyl halides like 5-(Bromometh
hydride elimination.[4][5][6][7] Recent decades have witnessed a revolution in this area, with the development of novel catalytic systems that overcom

(Bromomethyl)undecane, with a focus on Nickel-catalyzed cross-electrophile coupling, advanced Palladium-catalyzed reactions, and Metallaphotore

Section 1: Nickel-Catalyzed Cross-Electrophile Coupling
Expertise & Rationale
Nickel catalysis has emerged as a premier strategy for the cross-coupling of sp³-hybridized electrophiles.[8][9] Unlike palladium, nickel catalysts can r

This makes them particularly effective for "cross-electrophile coupling," a powerful method that couples two different electrophiles (e.g., an alkyl brom

The key advantage is the avoidance of pre-formed, often sensitive organometallic nucleophiles (like Grignard or organozinc reagents).[12] For a subs

involves the generation of an alkyl radical from the alkyl bromide, which then combines with an organonickel intermediate formed from the other elect

and controlling the reaction's selectivity.[11]
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Caption: General workflow for a Nickel-catalyzed cross-coupling experiment.
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Protocol: Ni-Catalyzed Coupling of 5-(Bromomethyl)undecane with an Aryl Bromide
This protocol is adapted from established methods for nickel-catalyzed cross-electrophile coupling.[11]

Materials:

Nickel Precatalyst: Nickel(II) iodide (NiI₂)

Ligand: 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbbpy)

Reductant: Zinc dust (<10 micron, activated)

Additive: Sodium iodide (NaI)

Substrates: 5-(Bromomethyl)undecane, Aryl Bromide (e.g., 4-bromoanisole)

Solvent: N,N'-Dimethylpropyleneurea (DMPU), anhydrous

Base (optional, for specific substrates): Pyridine

Procedure:

Catalyst Preparation: In a nitrogen-filled glovebox, add NiI₂ (5 mol%), dtbbpy (5 mol%), activated Zn dust (2.0 equiv.), and NaI (25 mol%) to an ove

Reaction Setup: Seal the flask, remove it from the glovebox, and connect it to a Schlenk line. Add anhydrous DMPU (to achieve a 0.2 M concentrat

Substrate Addition: Add the aryl bromide (1.2 equiv.) followed by 5-(Bromomethyl)undecane (1.0 equiv.) to the flask via syringe.

Reaction Execution: Place the flask in a preheated oil bath at 60 °C and stir vigorously for 12-24 hours. The reaction mixture is typically heterogene

Monitoring: Monitor the consumption of the starting material by taking aliquots (quenched with water and extracted with ether) for analysis by GC-M

Work-up: After completion, cool the reaction to room temperature. Carefully quench by adding 2 M HCl. Dilute with ethyl acetate and filter through a

Extraction: Transfer the filtrate to a separatory funnel, wash with saturated aqueous NaHCO₃ and brine. Dry the organic layer over anhydrous MgS

Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the desired couple

Section 2: Advanced Palladium-Catalyzed Cross-Coupling Reactions
Expertise & Rationale
While classic palladium catalysts are often inefficient for coupling unactivated alkyl halides, significant progress has been made through ligand design

Sonogashira coupling.

B-Alkyl Suzuki-Miyaura Coupling: This reaction couples an alkyl halide with an organoboron reagent. The key to success with alkyl bromides lies in

[15][16] The reaction proceeds under mild conditions and tolerates a wide range of functional groups, making it a powerful tool.[16]

Sonogashira Coupling of Alkyl Halides: Coupling an alkyl halide with a terminal alkyne is notoriously difficult due to the propensity of the intermedia

donating ligands form robust bonds with palladium, stabilizing the key intermediates and facilitating the desired C(sp³)–C(sp) bond formation over d

Data Summary: Comparison of Catalytic Systems

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b151729?utm_src=pdf-body
https://orgsyn.org/Content/pdfs/procedures/v99p0215.pdf
https://www.benchchem.com/product/b151729?utm_src=pdf-body
https://www.benchchem.com/product/b151729?utm_src=pdf-body
https://macmillan.princeton.edu/wp-content/uploads/NCG-B-alkylSuzuki.pdf
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Type Catalyst System Key Ligand/Additive Coupling Partner

Ni-XEC NiI₂ / Zn dtbbpy Aryl Halide

Suzuki Pd₂(dba)₃ PCy₃ Alkyl-9-BBN

Sonogashira [(π-allyl)PdCl]₂ / CuI IPr (NHC Ligand) Terminal Alkyne

Photoredox NiCl₂·glyme / Ir-PC dtbbpy Aryl Halide

XEC: Cross-Electrophile Coupling; dtbbpy: 4,4'-Di-tert-butyl-2,2'-bipyridine; PCy₃: Tricyclohexylphosphine; 9-BBN: 9-Borabicyclo[3.3.1]nonane; IPr: 1,

Protocol: Sonogashira Coupling of 5-(Bromomethyl)undecane with a Terminal Alkyne
This protocol is based on the pioneering work of Fu and coworkers on the Sonogashira coupling of unactivated alkyl bromides.[17]

Materials:

Palladium Precatalyst: [(π-allyl)PdCl]₂

Copper Co-catalyst: Copper(I) iodide (CuI)

Ligand: IPr·HCl (IMes·HCl can also be effective)

Base: Sodium tert-butoxide (NaOt-Bu)

Substrates: 5-(Bromomethyl)undecane, Terminal Alkyne (e.g., Phenylacetylene)

Solvent: Tetrahydrofuran (THF), anhydrous

Procedure:

Catalyst Preparation: In a nitrogen-filled glovebox, add [(π-allyl)PdCl]₂ (2.5 mol%), CuI (7.5 mol%), IPr·HCl (5 mol%), and NaOt-Bu (2.2 equiv.) to a

Reaction Setup: Add anhydrous THF (to achieve 0.5 M concentration). Stir the mixture at room temperature for 15 minutes to pre-form the active ca

Substrate Addition: Add the terminal alkyne (1.5 equiv.) followed by 5-(Bromomethyl)undecane (1.0 equiv.) via syringe.

Reaction Execution: Seal the tube and stir at room temperature for 24-48 hours. For less reactive substrates, gentle heating to 60 °C may be requir

Work-up: Quench the reaction with saturated aqueous NH₄Cl. Extract with diethyl ether (3x).

Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatogra

Section 3: Metallaphotoredox Catalysis
Expertise & Rationale
Metallaphotoredox catalysis represents a paradigm shift in activating inert C-X bonds.[18] This dual catalytic system merges a visible-light-absorbing 

The process is initiated by the photocatalyst, which, upon light absorption, becomes a potent single-electron oxidant or reductant.[19][20] In the conte

This radical is then captured by a low-valent nickel complex (e.g., Ni(0)) to form a Ni(I)-alkyl intermediate.[19] This species enters a standard cross-co

offers unparalleled functional group tolerance and is a leading strategy for late-stage functionalization in drug discovery.

Catalytic Cycle: Metallaphotoredox C(sp³)–C(sp²) Coupling
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Caption: Merged photocatalytic and nickel catalytic cycles.

Protocol: Photoredox/Nickel Dual Catalyzed Coupling
This protocol is a representative example based on methods developed by MacMillan and others.[19][21]

Materials:

Nickel Precatalyst: NiCl₂·glyme

Photocatalyst: Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (or similar Ir-photocatalyst)

Ligand: 4,4'-Dimethoxy-2,2'-bipyridine

Substrates: 5-(Bromomethyl)undecane, Aryl Bromide

Base: An inorganic base like Cs₂CO₃ or an organic base like DBU.

Solvent: A polar aprotic solvent like DMA or DMF, anhydrous.

Procedure:

Reaction Setup: To an oven-dried 8 mL vial equipped with a stir bar, add the NiCl₂·glyme (1-2 mol%), the Iridium photocatalyst (0.5-1 mol%), the lig

Inert Atmosphere: Cap the vial and evacuate and backfill with argon three times.

Solvent and Substrate Addition: Add the anhydrous solvent (e.g., DMA, to 0.1 M). Then, add the aryl bromide (1.5 equiv.) and 5-(Bromomethyl)un

Irradiation: Place the vial in a holder approximately 5-10 cm away from a blue LED lamp (450 nm). Ensure the reaction is stirred vigorously and coo

Execution: Irradiate the reaction for 12-24 hours until completion, as determined by LC-MS or GC-MS analysis.

Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and wash with water (3x) to remove the solvent and inorganic salts.

Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel.
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experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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